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Compound of Interest

Compound Name: Quinate

Cat. No.: B1205080 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides immediate and essential safety

and logistical information for the handling of Quinate (quinine sulfate), including personal

protective equipment (PPE) guidelines, operational procedures, and disposal plans.

Quantitative Safety Data
The following table summarizes key quantitative safety data for Quinate. This information is

critical for conducting risk assessments and establishing safe laboratory practices.
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Parameter Value Agency/Source

Occupational Exposure Limits

OSHA PEL TWA (Total Dust) 15 mg/m³ OSHA[1]

ACGIH TLV TWA (Inhalable

Particles)
10 mg/m³ ACGIH[1]

Glove Recommendations

Recommended Materials
Nitrile Rubber, Butyl Rubber,

Latex
Buchler GmbH[2]

Nitrile Rubber Thickness >0.11 mm Carl ROTH[3]

Nitrile Rubber Breakthrough

Time
>480 minutes Carl ROTH[3]

It is important to note that glove breakthrough times can be influenced by factors such as

temperature, concentration of the chemical, and frequency of use. The provided data is a

guide, and it is recommended to consult the glove manufacturer for specific chemical

resistance information.

Operational Plan for Handling Quinate
This section provides a step-by-step guide for the safe handling of Quinate from receipt to

disposal.

1. Pre-Handling and Preparation:

Training: Ensure all personnel handling Quinate are trained on its hazards and the

procedures outlined in this document and the Safety Data Sheet (SDS).

Area Designation: Designate a specific area for handling Quinate, preferably within a

chemical fume hood or a well-ventilated space.

Emergency Equipment: Confirm that a safety shower and eyewash station are readily

accessible and in good working order.
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PPE Inspection: Before each use, inspect all PPE for integrity. Discard and replace any

damaged items.

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical splash goggles or a face shield that complies with

OSHA 29 CFR 1910.133 or European Standard EN166.

Skin Protection:

Gloves: Wear chemical-resistant gloves. Nitrile, butyl, or latex gloves are recommended.

For prolonged contact, nitrile gloves with a thickness of at least 0.11 mm are advised.

Always inspect gloves for tears or punctures before use and change them immediately if

contaminated.

Protective Clothing: A lab coat or chemical-resistant apron should be worn to prevent skin

contact.

Respiratory Protection: If working outside of a ventilated enclosure, if there is insufficient

ventilation, or if dust formation is likely, a NIOSH/MSHA-approved respirator is required.

3. Handling Procedures:

Avoid Dust Generation: Handle Quinate carefully to minimize the generation of dust.

Ventilation: Use with adequate ventilation. A fume hood is recommended.

Avoid Contact: Avoid contact with eyes, skin, and clothing. Do not breathe dust.

Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly with soap

and water after handling and before breaks.

4. Storage:

Container: Store in a tightly sealed, suitable container in a dry, cool, and well-ventilated

place.
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Conditions to Avoid: Protect from light and moisture. Store away from incompatible materials

such as strong oxidizing agents, ammonia, and alkalis.

Security: Store in a locked-up area.

5. Spill Management:

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent the spill from entering waterways or sewers.

Clean-up:

Wear full PPE as outlined above.

For solid spills, carefully sweep or shovel the material into a suitable, properly labeled

container for disposal. Avoid generating dust.

Wash the spill area with soap and water once the material has been collected.

6. Disposal Plan:

Waste Characterization: It is the responsibility of the waste generator to properly

characterize all waste materials according to applicable regulatory entities.

Containerization: Collect waste Quinate and contaminated materials (e.g., gloves, wipes) in

a clearly labeled, sealed container.

Professional Disposal: Contact a licensed professional waste disposal service for disposal.

Do not dispose of with household garbage or pour down the drain.

Local Regulations: Adhere to all local, state, and federal regulations for chemical waste

disposal. In some regions, unused medicine can be taken to a local pharmacy for disposal.

Experimental Protocols and Signaling Pathways
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Please note that this document provides safety and handling information. Detailed

experimental protocols are specific to individual research designs and are not included in

safety guidelines. Researchers should develop their own protocols incorporating the safety

measures outlined here.

Similarly, while Quinate (quinine) has a well-established mechanism of action as an

antimalarial agent, it is not typically described in terms of a cellular "signaling pathway" in the

way that, for example, a growth factor receptor pathway is. Its primary action involves

interfering with the detoxification of heme in the malaria parasite. Therefore, a signaling

pathway diagram is not applicable in this context. Instead, a workflow diagram for the safe

handling of Quinate is provided below.

Quinate Handling Workflow
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Quinate Handling Workflow
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Caption: Workflow for the safe handling of Quinate from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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